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Compound of Interest

Compound Name: Octadecanoyl-L-threo-sphingosine

Cat. No.: B3026375 Get Quote

Essential Safety and Handling Guide for
Octadecanoyl-L-threo-sphingosine
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling Octadecanoyl-L-threo-sphingosine. Adherence to these guidelines is essential for

ensuring a safe laboratory environment and maintaining the integrity of your research. This

material should be handled with care, assuming it is potentially hazardous as the toxicological

properties may not have been fully investigated[1][2][3].

Physicochemical and Safety Data
The following table summarizes key quantitative data for a closely related stereoisomer,

Octadecanoyl-L-erythro-sphingosine, to provide a quick reference for its physical properties

and safety information.
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Property Value

Molecular Formula C₃₆H₇₁NO₃[4]

Molecular Weight 565.96 g/mol [4]

Physical State Solid[3][4]

Storage Freezer (-20°C)[2][3][4]

Purity >99%[4]

Personal Protective Equipment (PPE)
Consistent and proper use of PPE is the most critical line of defense against potential

exposure. The following PPE is mandatory when handling Octadecanoyl-L-threo-
sphingosine[1][5]:

Protection Type Recommended Equipment

Eye Protection
Chemical safety glasses with side shields or

goggles.[1]

Hand Protection
Compatible chemical-resistant gloves (e.g.,

nitrile, neoprene). Inspect gloves prior to use.[1]

Skin and Body

A laboratory coat is mandatory. For larger

quantities or risk of splashing, consider a

chemical-resistant apron.[1]

Respiratory

If working with the powdered form for extended

periods or in a poorly ventilated area, a NIOSH-

approved respirator with an appropriate

particulate filter is recommended.[1]

Operational Plan: Step-by-Step Handling Protocol
Adherence to proper handling and storage protocols is essential to maintain the stability of the

compound and ensure the safety of laboratory personnel.
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1. Preparation:

Ensure the work area is clean and uncluttered before handling[1].

Work in a well-ventilated area or under a chemical fume hood.

Have all necessary equipment and materials ready, including PPE, weighing instruments,

and solvents.

2. Handling the Solid Compound:

As this compound is supplied as a solid, avoid generating dust.

When weighing, use a contained system (e.g., a weighing boat within a fume hood) to

minimize dispersal.

Do not ingest, inhale, or allow contact with eyes, skin, or clothing[2][3].

Avoid eating, drinking, or smoking in the handling area[1].

3. Solution Preparation:

If preparing a stock solution, do so in a fume hood.

A related compound, D-threo Sphinganine, is soluble in organic solvents such as chloroform,

methanol, ethanol, and DMSO[3]. When dissolving, the solvent of choice should be purged

with an inert gas[3].

4. Post-Handling:

Wash hands and any exposed skin thoroughly after handling[1][2][3].

Immediately change any contaminated clothing.

Clean the work area and any equipment used.
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Figure 1. A workflow diagram for the safe handling of Octadecanoyl-L-threo-sphingosine.
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Disposal Plan
Proper disposal of Octadecanoyl-L-threo-sphingosine and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Unused Product: Dispose of unused product as hazardous waste. Contact your institution's

environmental health and safety (EHS) office for specific guidelines[1].

Contaminated Materials: Any materials that have come into contact with the compound, such

as pipette tips, gloves, and empty containers, should be considered contaminated and

disposed of as hazardous waste[1].

Solutions: Solutions containing this compound should also be disposed of as hazardous

chemical waste, following institutional protocols.

In case of Exposure
Skin Contact: Immediately wash with plenty of soap and water. If skin irritation occurs, get

medical advice/attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a poison center or doctor.

Inhalation: Move person to fresh air and keep comfortable for breathing. Call a poison center

or doctor if you feel unwell.

Ingestion: If swallowed, immediately call a poison center or doctor. Rinse mouth. Do NOT

induce vomiting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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